N-[(1-aminocyclohexyl)methyl]-1-methyl-1H-pyrrole-3-sulfonamide

• IUPAC Name: N-[(1-aminocyclohexyl)methyl]-1-methylpyrrole-3-sulfonamide
• InChI: InChI=1S/C12H21N3O2S/c1-15-8-5-11(9-15)18(16,17)14-10-12(13)6-3-2-4-7-12/h5,8-9,14H,2-4,6-7,10,13H2,1H3
• InChI Key: QXGYSCYDLASYHY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C1)S(=O)(=O)NCC2(CCCCC2)N
• Molecular Formula: C12H21N3O2S
• Molecular Weight: 271.38 g/mol
• CAS No.: 1153056-57-5

Description

“N-[(1-aminocyclohexyl)methyl]-1-methyl-1H-pyrrole-3-sulfonamide” is a chemical compound with the CAS Number: 1153056-57-5. It has a molecular weight of 271.38. The compound is extensively used in scientific research and holds promising potential in various applications, including drug development, molecular biology, and organic synthesis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H21N3O2S/c1-15-8-5-11(9-15)18(16,17)14-10-12(13)6-3-2-4-7-12/h5,8-9,14H,2-4,6-7,10,13H2,1H3. This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm³, a boiling point of 429.9±41.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C. It also has an enthalpy of vaporization of 68.5±3.0 kJ/mol and a flash point of 213.8±27.6 °C. The compound has 5 H-bond acceptors, 3 H-bond donors, and 4 freely rotating bonds.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

Sulfonamides, including derivatives like N-[(1-aminocyclohexyl)methyl]-1-methyl-1H-pyrrole-3-sulfonamide, have a long history as synthetic bacteriostatic antibiotics. They combat bacterial infections by inhibiting the bacterial synthesis of folic acid, which is essential for bacterial growth. This class of compounds has been foundational in developing therapies for bacterial infections before the advent of penicillin. Their utility extends beyond human medicine into veterinary applications, underscoring their significance in managing bacterial diseases (Gulcin & Taslimi, 2018; Carta, Scozzafava, & Supuran, 2012).

Role in Cancer Therapy

The research into sulfonamide compounds has expanded into exploring their potential in cancer therapy. Their involvement in inhibiting carbonic anhydrase and other enzymes relevant to tumor growth and metastasis has opened new avenues for treating various cancers. The adaptability of sulfonamides to target different molecular pathways is particularly promising for developing targeted cancer therapies (Azevedo-Barbosa et al., 2020).

Antimalarial Activity

Sulfonamide derivatives have also shown efficacy in antimalarial treatments. They act synergistically with other antimalarial agents, offering potential in treating resistant strains of malaria. This application is especially relevant in regions where malaria remains a significant public health challenge, highlighting the versatility of sulfonamides in treating infectious diseases beyond their traditional antibacterial use (Herrero, 1967).

Environmental Impact and Resistance Studies

The widespread use of sulfonamides in both human and veterinary medicine has led to environmental concerns, particularly regarding antibiotic resistance. Studies on the presence of sulfonamide resistance genes in bacterial populations underscore the need for monitoring and managing antibiotic use to mitigate resistance development. This research area is critical for understanding the environmental impact of sulfonamides and developing strategies to counteract resistance (Pavelquesi et al., 2021).